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Compound of Interest

Compound Name: 2-Amino-6-ethoxybenzothiazole

Cat. No.: B160241 Get Quote

Essential Safety and Handling Guide for 2-
Amino-6-ethoxybenzothiazole
This guide provides crucial safety and logistical information for the handling and disposal of 2-
Amino-6-ethoxybenzothiazole, tailored for researchers, scientists, and drug development

professionals. Following these procedures is essential for ensuring laboratory safety and

minimizing risk.

Chemical Information:

Name: 2-Amino-6-ethoxybenzothiazole

CAS Number: 94-45-1

Molecular Formula: C₉H₁₀N₂OS

Appearance: Off-white to light tan powder.[1]

Hazards: Harmful if swallowed, in contact with skin, or if inhaled. Causes skin and serious

eye irritation. May cause respiratory irritation.

Personal Protective Equipment (PPE)
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The following table summarizes the recommended personal protective equipment for handling

2-Amino-6-ethoxybenzothiazole in various laboratory scenarios.

Scenario Eye Protection Hand Protection
Respiratory

Protection

Skin and Body

Protection

Weighing and

Handling Solid

Safety glasses

with side shields

or chemical

splash goggles

Nitrile gloves (or

other chemically

resistant gloves)

NIOSH-approved

N95 dust mask

or half-mask

respirator with a

particulate filter

Laboratory coat

Preparing

Solutions

Chemical splash

goggles or face

shield

Nitrile gloves (or

other chemically

resistant gloves).

Consider double-

gloving.

Work in a

certified chemical

fume hood

Laboratory coat,

consider a

chemical-

resistant apron

Handling

Solutions

Chemical splash

goggles

Nitrile gloves (or

other chemically

resistant gloves)

Work in a well-

ventilated area.

Use a chemical

fume hood if

there is a risk of

aerosolization.

Laboratory coat

Operational Plan for Safe Handling
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Ensure the container is clearly labeled with the chemical name, CAS number, and hazard

warnings.

Store the container in a cool, dry, well-ventilated area away from incompatible materials such

as strong oxidizing agents.

2. Weighing and Aliquoting (Solid Form):
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Perform all manipulations of the solid compound within a chemical fume hood or a

designated containment area to minimize inhalation of dust.

Wear the appropriate PPE as outlined in the table above.

Use a dedicated set of spatulas and weighing boats. Clean them thoroughly after use.

Close the container tightly after use.

3. Solution Preparation:

Always prepare solutions inside a certified chemical fume hood.

Wear chemical splash goggles, a lab coat, and nitrile gloves.

Add the solid 2-Amino-6-ethoxybenzothiazole to the solvent slowly to avoid splashing.

Ensure the vessel is appropriately labeled with the chemical name, concentration, solvent,

and hazard information.

4. Handling of Solutions:

Handle solutions in a well-ventilated area. If there is any risk of aerosol generation, work

within a chemical fume hood.

Use appropriate glassware and equipment.

Avoid direct contact with the solution. Use a pipette or other transfer device.

5. Spill Cleanup:

In case of a small spill of the solid, gently sweep it up with a brush and dustpan, avoiding the

creation of dust clouds. Place the material in a sealed container for disposal.

For small liquid spills, absorb the material with an inert absorbent (e.g., vermiculite, sand).

Place the contaminated absorbent in a sealed container for disposal.
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For large spills, evacuate the area and contact your institution's environmental health and

safety (EHS) department.

After cleanup, decontaminate the area with an appropriate solvent and then wash with soap

and water.

Disposal Plan
All waste containing 2-Amino-6-ethoxybenzothiazole must be treated as hazardous waste.

Do not dispose of it in the regular trash or down the drain.

1. Solid Waste:

Collect excess solid 2-Amino-6-ethoxybenzothiazole and any contaminated materials (e.g.,

weighing paper, gloves, paper towels) in a clearly labeled, sealed, and puncture-resistant

container.

The label should include "Hazardous Waste," the chemical name, and the associated

hazards.

2. Liquid Waste:

Collect all solutions containing 2-Amino-6-ethoxybenzothiazole in a dedicated, leak-proof,

and clearly labeled waste container.

The container should be compatible with the solvent used.

The label should include "Hazardous Waste," the chemical name, the solvent, the

approximate concentration, and the associated hazards.

3. Empty Containers:

Empty containers that held 2-Amino-6-ethoxybenzothiazole should be triple-rinsed with a

suitable solvent.

Collect the first rinse as hazardous waste. Subsequent rinses may be disposed of according

to your institution's guidelines.
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Deface the label on the empty container before disposal in the appropriate recycling or trash

receptacle.

4. Waste Pickup:

Store hazardous waste in a designated, secure area away from general laboratory traffic.

Arrange for waste pickup through your institution's EHS department.
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Workflow for Handling 2-Amino-6-ethoxybenzothiazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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